Cas no 88314-66-3 ((-)epicatechin-(-)-epicatechin)

(-)epicatechin-(-)-epicatechin structure

88314-66-3 structure

Product Name:(-)epicatechin-(-)-epicatechin

CAS No:88314-66-3

Molecular Formula:C₃₀H₂₆O₁₂

Molecular Weight:578.52

CID:2077268

(-)epicatechin-(-)-epicatechin Properties

Names and Identifiers

- (-)epicatechin-(-)-epicatechin
- (-)-epicatechin-(4,8)-(-)-epicatechin
- (2R,2'R,3R,3'R,4R)-3,3',4',5,7-Pentahydroxyflavan(4?8)-3,3',4',5,7-pentahydroxyflavan
- (all-R)-3,3',4',5,7-Pentahydroxyflavan(4?8)-3,4',5,7-tetrahydroxyflavan
- epi-(4beta->8)-epi
- epicatechin-(4beta->8)-epicatechin
- epicatechin-(4beta-8)-epicatechin
- proanthocyanidin B2
- procyanidin
- procyanidin B2
- procyanidin B-2
- Procyanidin C
- procyanidin C-1
- procyanidin dimer B2
- procyanindin B2 digallate
- +Expand
- InChIKey： XFZJEEAOWLFHDH-UHFFFAOYSA-N
- Inchi： InChI=1S/C30H26O12/c31-13-7-20(37)24-23(8-13)41-29(12-2-4-16(33)19(36)6-12)27(40)26(24)25-21(38)10-17(34)14-9-22(39)28(42-30(14)25)11-1-3-15(32)18(35)5-11/h1-8,10,22,26-29,31-40H,9H2
- SMILES： OC1Cc2c(O)cc(O)c(C3C(O)C(Oc4cc(O)cc(O)c34)c3ccc(O)c(O)c3)c2OC1c1ccc(O)c(O)c1

(-)epicatechin-(-)-epicatechin Related Literature

1. Selective switching of multiple plexcitons in colloidal materials: directing the energy flow at the nanoscale†

Nicola Peruffo,Gabriel Gil,Fabrizio Mancin Nanoscale, 2021,13, 6005-6015
2. Two-dimensional atom ellipsoid model for analysing He–Li2[(A)1Σu+] rotational collisions with multiple impacts

P. F. Marques,J. C. Belchior,J. P. Braga Phys. Chem. Chem. Phys., 2001,3, 5521-5527
3. Linking interfacial work of deformation from deconvoluted macro-rheological spectrum to early stage healing in selected polyurethanes†

Vincenzo Montano,Michele Senardi,Sybrand van der Zwaag,Santiago J. Garcia Phys. Chem. Chem. Phys., 2020,22, 21750-21760
4. Determination of ascorbic acid in pharmaceuticals using direct ultraviolet spectrophotometry

Analyst, 1987,112, 1023-1025
5. Front cover

Chem. Commun., 2021,57, 11723-11723
6. One-step synthesis of trimetallic Pt–Pd–Ru nanodendrites as highly active electrocatalysts†

Victor Malgras,Pei He,Kunmiao Wang,Ali Aldalbahi,Saad M. Alshehri,Liang Wang RSC Adv., 2015,5, 31147-31152
7. Deoxygenative arylation of secondary amides by merging iridium catalysis with electrochemical radical cross-coupling†

Youliang He,Feng Jiang Green Chem., 2023,25, 9080-9085
8. Direct observation of a mannich intermediate in solution

J. Chem. Soc. D, 1970, 182-182
9. Facile synthesis of biarylmethanes and tetrasubstituted arenes via a base-mediated [3 + 3] benzannulation reaction of Morita–Baylis–Hillman adducts and unsaturated sulfones †

Sunil K. Sharma,Rajeev S. Menon Org. Biomol. Chem., 2019,17, 4073-4076
10. Back cover

Phys. Chem. Chem. Phys., 2009,11, 4419-4420

Related Categories

Natural Products and Extracts Plant Extracts Plant based Nelia pillansii

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